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Compound of Interest

Compound Name: 4-Methyldiphenylamine

Cat. No.: B188801 Get Quote

For Immediate Release

Comprehensive analysis of the toxicological properties of 4-Methyldiphenylamine (CAS No.

620-84-8), a key intermediate in organic synthesis, reveals significant data gaps in the publicly

available scientific literature. This guide summarizes the current state of knowledge and

highlights the need for further research to fully characterize its safety profile for professionals in

drug development and chemical research.

Executive Summary
4-Methyldiphenylamine, also known as N-phenyl-p-toluidine, is a chemical intermediate with

applications in the synthesis of various organic compounds.[1] Despite its industrial use, a

thorough review of publicly accessible toxicological data indicates a significant lack of

comprehensive studies on its potential effects on human health and the environment. This

document consolidates the available information from safety data sheets and related chemical

profiles to provide a foundational understanding for researchers, scientists, and drug

development professionals. The current data primarily classifies the substance as harmful if

swallowed or in contact with skin, and as an irritant to skin and eyes.[2][3] However, detailed

quantitative data on acute and chronic toxicity, carcinogenicity, genotoxicity, and reproductive

effects are not readily available.
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Property Value Reference

CAS Number 620-84-8 [4]

Molecular Formula C₁₃H₁₃N [3]

Molecular Weight 183.25 g/mol [3]

Appearance
Light brown or white to off-

white crystalline solid/powder
[1][5]

Solubility Insoluble in water [3]

Toxicological Data
A comprehensive search of available literature and safety databases reveals a notable

absence of detailed toxicological studies for 4-Methyldiphenylamine. The majority of available

safety data sheets consistently report "no data available" for critical toxicological endpoints.

Acute Toxicity
Quantitative data from oral, dermal, or inhalation acute toxicity studies (e.g., LD50 or LC50

values) are not available in the reviewed literature.[2][3] The substance is classified as harmful

if swallowed and harmful in contact with skin based on general hazard statements.[3]

Skin and Eye Irritation
4-Methyldiphenylamine is categorized as a skin and eye irritant.[3] It is reported to cause skin

irritation and serious eye irritation.[2][3]

Sensitization
There is no available data to assess the potential of 4-Methyldiphenylamine to cause skin or

respiratory sensitization.[2]

Sub-chronic and Chronic Toxicity
No studies on the effects of repeated or long-term exposure to 4-Methyldiphenylamine were

identified.
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Carcinogenicity
There are no available studies to evaluate the carcinogenic potential of 4-
Methyldiphenylamine.[2][3]

Genotoxicity
No data from in vitro or in vivo genotoxicity assays (e.g., Ames test, micronucleus assay) for 4-
Methyldiphenylamine are publicly available.[2]

Reproductive and Developmental Toxicity
Information regarding the potential reproductive or developmental effects of 4-
Methyldiphenylamine is not available.[2]

Hazard Identification and Classification
Based on the limited available information, 4-Methyldiphenylamine is classified with the

following hazard statements:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

The signal word associated with these hazards is "Warning".[2][3]

Experimental Protocols
Due to the absence of detailed toxicological studies in the public domain, specific experimental

protocols for 4-Methyldiphenylamine cannot be provided. For general guidance on

toxicological testing methodologies, researchers are directed to established guidelines from

organizations such as the Organisation for Economic Co-operation and Development (OECD)

for the testing of chemicals. These guidelines provide standardized procedures for a

comprehensive suite of toxicological evaluations, including:
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Acute Oral Toxicity: OECD Test Guideline 420, 423, or 425

Acute Dermal Toxicity: OECD Test Guideline 402

Acute Inhalation Toxicity: OECD Test Guideline 403

Skin Irritation/Corrosion: OECD Test Guideline 404

Eye Irritation/Corrosion: OECD Test Guideline 405

Skin Sensitization: OECD Test Guideline 406, 429, or 442A/B

Repeated Dose Toxicity: OECD Test Guidelines 407, 408, 409, or 410/411

Carcinogenicity: OECD Test Guideline 451

Genotoxicity: OECD Test Guidelines 471 (Ames test), 473 (In vitro Chromosome Aberration

Test), 476 (In vitro Mouse Lymphoma Assay), 487 (In vitro Micronucleus Test), and in vivo

tests 474, 475, 488.

Reproductive and Developmental Toxicity: OECD Test Guidelines 414, 415, 416, 421, or

422.

Signaling Pathways and Mechanisms of Toxicity
As no specific toxicological studies have been published, the signaling pathways and

mechanisms of toxicity for 4-Methyldiphenylamine remain uninvestigated. Research into the

metabolic fate of the compound and its potential interactions with cellular pathways is required

to elucidate its toxicological profile.

Conclusion and Recommendations
The toxicological profile of 4-Methyldiphenylamine is largely incomplete based on publicly

available information. While it is identified as a harmful and irritant substance, a comprehensive

understanding of its potential long-term health effects is lacking. For professionals in research,

drug development, and chemical safety, this represents a significant data gap.
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It is strongly recommended that a suite of toxicological studies, following established

international guidelines, be conducted to fully characterize the safety profile of 4-
Methyldiphenylamine. This should include, at a minimum, assessments of acute toxicity, skin

and eye irritation, genotoxicity, and repeated dose toxicity. The findings of such studies would

be invaluable for conducting robust risk assessments and ensuring the safe handling and use

of this chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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